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For Researchers, Scientists, and Drug Development Professionals

Foreword
The pursuit of novel diagnostic and therapeutic agents in medical science necessitates a deep

understanding of the available tools. Among the vast array of radionuclides, the positron-

emitting isotope Iodine-120 (¹²⁰I) presents a unique set of characteristics that warrant

consideration for specialized applications in positron emission tomography (PET) imaging. With

a half-life of approximately 81.6 minutes, ¹²⁰I occupies a temporal niche between the very

short-lived PET isotopes like Carbon-11 and the longer-lived Iodine-124. This technical guide

provides an in-depth exploration of the availability, production, and experimental considerations

for researchers and drug development professionals interested in harnessing the potential of

Iodine-120.

Understanding Iodine-120: Properties and Rationale
for Use
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Iodine-120 is a non-pure positron-emitting isotope that decays via positron emission (β+) and

electron capture to Tellurium-120.[1][2] Its short half-life presents both challenges and

opportunities. While it precludes commercial distribution and necessitates on-site or near-site

production, it also allows for dynamic imaging studies with rapid clearance of background

radiation, potentially offering a favorable radiation dose profile for certain applications

compared to longer-lived isotopes.

The primary rationale for considering ¹²⁰I lies in its potential as a short-lived alternative to

Iodine-124 for PET imaging.[1] It possesses a higher positron abundance than ¹²⁴I, which could

translate to improved image quality in specific contexts.

Table 1: Nuclear and Physical Properties of Iodine-120
Property Value

Half-life (T½) 81.6 ± 0.2 minutes[1][2]

Decay Mode β+ (positron emission), EC (electron capture)[2]

Daughter Isotope ¹²⁰Te (Tellurium-120)[2]

Positron Abundance ~56%[1]

Maximum Positron Energy 4.0 MeV[1]

Primary Gamma Emissions Not prominently used for imaging

Atomic Number (Z) 53[2]

Mass Number (A) 120[2]

Availability and "Suppliers": A Paradigm of On-
Demand Production
Due to its rapid decay, Iodine-120 is not commercially available from traditional radioisotope

suppliers. Its provision is intrinsically linked to the capability of producing it on-demand.

Therefore, the "suppliers" of Iodine-120 are, in practice, research institutions and medical

centers equipped with a medical cyclotron.
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The production of ¹²⁰I is typically achieved via the ¹²⁰Te(p,n)¹²⁰I nuclear reaction.[1] This

process involves bombarding a target made of highly enriched Tellurium-120 (¹²⁰Te) with

protons accelerated by a cyclotron.

Table 2: Comparison of Medically Relevant Iodine
Isotopes

Isotope Half-life Primary Use
Production
Method

Availability

Iodine-120 81.6 minutes
PET Imaging

(Research)

Cyclotron:

¹²⁰Te(p,n)¹²⁰I

On-demand at

specialized

cyclotron

facilities

Iodine-123 13.2 hours SPECT Imaging Cyclotron

Commercially

available from

various suppliers

Iodine-124 4.2 days
PET Imaging,

Dosimetry
Cyclotron

Commercially

available from

specialized

suppliers

Iodine-125 59.4 days

Radioimmunoass

ays,

Brachytherapy

Reactor

Commercially

available from

various suppliers

Iodine-131 8.0 days
Therapy, SPECT

Imaging

Reactor (Fission

product)

Commercially

available from

various suppliers

Identifying a Production Partner: Researchers interested in utilizing Iodine-120 should identify

and collaborate with cyclotron facilities that have experience in producing non-standard PET

isotopes. Key considerations when approaching a potential production facility include:

Cyclotron Energy: A cyclotron capable of delivering protons with sufficient energy to induce

the (p,n) reaction on ¹²⁰Te is required.
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Targetry and Radiochemistry Expertise: The facility must have the necessary equipment and

expertise for the fabrication of enriched tellurium targets and the subsequent radiochemical

separation of ¹²⁰I.

Proximity and Logistics: Given the short half-life, the production facility must be in close

proximity to the research laboratory or imaging center to allow for timely transport and use of

the isotope.

Experimental Protocols: From Production to
Application
The following sections outline the key experimental methodologies for the production and use

of Iodine-120, based on established research practices.

Production of Iodine-120
The production of Iodine-120 involves several critical steps, from target preparation to

radiochemical purification.

Methodology for ¹²⁰Te(p,n)¹²⁰I Production:

Target Preparation:

Highly enriched ¹²⁰Te (typically as TeO₂) is used as the target material to minimize the

production of isotopic impurities.

The ¹²⁰TeO₂ is deposited onto a suitable backing material, such as a platinum or aluminum

disc, capable of withstanding the heat generated during irradiation. This can be achieved

through methods like melting or pressing the tellurium oxide into a shallow groove on the

target holder.

Cyclotron Irradiation:

The prepared target is mounted in a solid target station of a medical cyclotron.

The target is irradiated with a proton beam of a specific energy and current. The optimal

proton energy for the ¹²⁰Te(p,n) reaction needs to be carefully selected to maximize the
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yield of ¹²⁰I while minimizing the production of longer-lived iodine isotopes.

Radiochemical Separation:

Following irradiation, the target is transferred to a hot cell for radiochemical processing.

A common method for separating ¹²⁰I from the tellurium target is dry distillation

(thermochromatography). The irradiated target is heated to a high temperature (around

750°C), causing the more volatile iodine to be released from the tellurium oxide matrix.

The vaporized ¹²⁰I is then trapped in a cooled collection vessel, typically containing a dilute

solution of sodium hydroxide or sodium thiosulfate to convert it to a non-volatile iodide

form (Na¹²⁰I).

Logical Workflow for Iodine-120 Production
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Cyclotron Irradiation

Radiochemical Separation
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Target Fabrication
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Caption: Workflow for the production of Iodine-120.
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The purified Na¹²⁰I can be used to label a wide variety of molecules for PET imaging studies.

The principles of radioiodination are well-established, and many of the techniques used for

other iodine isotopes can be adapted for ¹²⁰I, with careful consideration of the shorter reaction

times required due to its rapid decay.

General Protocol for Electrophilic Radioiodination:

This is a common method for labeling molecules containing activated aromatic rings (e.g.,

tyrosine residues in peptides and proteins).

Preparation of the Labeling Precursor: The molecule to be labeled (substrate) is dissolved in

a suitable buffer.

Oxidation of Iodide: The Na¹²⁰I is mixed with a mild oxidizing agent to convert the iodide (I⁻)

to an electrophilic iodine species (e.g., I⁺). Common oxidizing agents include Chloramine-T,

Iodo-Gen®, or lactoperoxidase.

Labeling Reaction: The activated iodine species is then added to the solution containing the

substrate. The electrophilic iodine reacts with the activated aromatic ring of the substrate.

The reaction is typically allowed to proceed for a short period (e.g., 5-15 minutes) at room

temperature or slightly elevated temperatures.

Quenching the Reaction: The reaction is stopped by the addition of a reducing agent, such

as sodium metabisulfite, to reduce any unreacted oxidizing agent.

Purification of the Labeled Product: The radiolabeled product is separated from unreacted

¹²⁰I and other reaction components using techniques such as high-performance liquid

chromatography (HPLC) or solid-phase extraction (SPE) cartridges.

Signaling Pathway of Electrophilic Aromatic Substitution for Radioiodination
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Caption: Simplified pathway of electrophilic radioiodination.

Applications and Future Directions
The primary application of Iodine-120 is in preclinical and potentially clinical PET imaging. Its

short half-life makes it suitable for studying rapid biological processes. For example, it could be

used to label small molecules or peptides that exhibit fast pharmacokinetics.

Potential Research Areas:

Receptor Imaging: Labeling ligands to study receptor density and occupancy in the brain or

other organs.

Enzyme Kinetics: Developing radiotracers to visualize and quantify enzyme activity in vivo.

Drug Development: Evaluating the pharmacokinetics and biodistribution of new drug

candidates.
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Comparison with other Isotopes: Further studies are needed to clearly define the advantages

and disadvantages of ¹²⁰I compared to ¹²⁴I and other PET isotopes for specific imaging tasks.

Conclusion
Iodine-120 is a specialized PET radionuclide that, despite its logistical challenges due to a

short half-life, offers unique opportunities for dynamic molecular imaging. Its availability is not a

matter of procurement from a catalogue but rather a collaborative effort with a cyclotron facility

capable of its on-demand production. For research teams with access to such facilities and the

requisite expertise in radiochemistry, ¹²⁰I can be a valuable tool to investigate biological

processes on a timescale that is not readily accessible with other iodine isotopes. As the

demand for more sophisticated molecular imaging agents grows, the exploration of less

common but potentially advantageous radionuclides like Iodine-120 will continue to be an

important frontier in nuclear medicine and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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